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Compound of Interest

Compound Name: Chalcone 4 hydrate

Cat. No.: B3320090

Essential Safety and Handling Guide for
Chalcone 4-Hydrate

This document provides immediate safety, operational, and disposal guidance for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
Chalcone 4-hydrate. The following procedures are critical for ensuring personal safety and
proper management of this chemical compound.

Hazard Summary

Chalcone and its derivatives are considered hazardous substances.[1] They can cause skin,
eye, and respiratory system irritation.[1][2][3][4] Some chalcones are harmful if swallowed.[1][5]
[6] Itis crucial to avoid all personal contact, including the inhalation of dust.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Chalcone 4-hydrate to
ensure the appropriate level of personal protection.[7] The following table summarizes the
recommended PPE for handling this compound.
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Protection Type Recommended Equipment Purpose

To protect against splashes,
) Chemical safety goggles or a dust, and vapors that can
Eye and Face Protection ) ] o
face shield.[7][8][9] cause serious eye irritation or

damage.[3][9]

Chemical-resistant gloves
) ] (e.qg., nitrile).[8][9][10] A fully To prevent skin contact, which
Skin Protection ] o
buttoned lab coat or chemical- can cause irritation.[1][2]

resistant coveralls.[7][8]

Use in a well-ventilated area. If ) ]
] To prevent inhalation of dust,
dust is generated, a NIOSH-

Respiratory Protection ] ) which may cause respiratory
approved respirator is o
irritation.[3][5]
necessary.[2][5][6][9]
) To protect feet from spills and
Foot Protection Closed-toe shoes.[8]

falling objects.

Risk Assessment
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Operational Plan: Step-by-Step Handling
Procedures

e Preparation:

o Ensure that a current Safety Data Sheet (SDS) for Chalcone 4-hydrate is accessible.[7]
[10]

o Verify that safety showers and eyewash stations are unobstructed and operational.[4]

o Work in a designated area, such as a chemical fume hood, especially when handling the
powder.[4][6]

e Weighing the Compound:
o Don the appropriate PPE as outlined above.

o Use a spatula to carefully transfer the solid Chalcone 4-hydrate to a tared weigh boat on
an analytical balance.

o Avoid generating dust.[5][6] If any dust is created, gently clean the area with a damp cloth.
 Dissolving the Compound:

o Add the weighed solid to the appropriate solvent in a suitable container (e.g., beaker,
flask).

o Stir the mixture gently until the solid is fully dissolved.
o Keep the container covered to the extent possible to minimize vapors.
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[4][5]

o Clean all equipment and the work area to remove any residual chemical.
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o Remove and properly store or dispose of PPE. Contaminated clothing should be washed
before reuse.[4]

Disposal Plan

o Chemical Waste: Dispose of Chalcone 4-hydrate and any solutions containing it as
hazardous waste in accordance with local, state, and federal regulations.[3][5] Do not pour
down the drain.

» Contaminated Materials: Any materials that have come into contact with Chalcone 4-hydrate,
such as gloves, weigh boats, and paper towels, should be collected in a designated
hazardous waste container.[3]

o Containers: Empty containers may retain product residue and should be handled as
hazardous waste.[1] Do not reuse, cut, drill, grind, or weld such containers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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